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Compound of Interest

Compound Name: Cholesterol Isopropyl Carbonate

CAS No.: 78916-25-3

Cat. No.: B1662063

Get Quote

Executive Summary & Immediate Action
Cholesteryl Isopropyl Carbonate (CIC) (CAS: 17110-51-9) is generally classified as non-

hazardous under GHS standards. However, in drug development and lipid nanoparticle (LNP)

formulation, it is rarely handled in isolation.

The critical safety directive is not the toxicity of the solid itself, but the stability of its waste

stream. Carbonate esters are susceptible to hydrolysis. Improper disposal into acidic or basic

waste streams can trigger gas evolution (CO

), leading to waste container over-pressurization.

Core Disposal Directive:

Pure Solid: Dispose of as Non-Hazardous Chemical Waste (do not discard in general trash

to maintain traceability).

In Solution: Segregate based on the solvent's hazard profile (Ignitable/Toxic).
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Contraindication:NEVER mix with strong acids or bases in sealed waste containers.

Chemical Profile & Hazard Assessment
To ensure E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), we must

first validate the substance's physicochemical properties which dictate the disposal logic.

Table 1: Physicochemical Properties & Regulatory
Status[1]

Parameter Specification Relevance to Disposal

Chemical Name
Cholesteryl Isopropyl

Carbonate
Primary Identifier

CAS Number 17110-51-9 Required for Waste Manifest

Physical State Solid (White Powder)
Low inhalation risk unless

aerosolized

Melting Point 109°C – 113°C
Thermally stable under normal

lab conditions

Solubility
Insoluble in water; Soluble in

organics (Chloroform, Ethanol)

Dictates liquid waste

segregation

Reactivity
Hydrolyzes in presence of

Acid/Base

Risk of CO

pressure buildup

RCRA Status Not Listed (P or U list)
Classified as "Non-Hazardous"

unless mixed

GHS Signal None (Not Classified) Low acute toxicity
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Expert Insight: While the pure solid is benign, the carbonate linkage (

) is the weak point. In the presence of water and a catalyst (acid/base), it

decomposes into Cholesterol, Isopropanol, and Carbon Dioxide.

Reaction:

Waste Stream Decision Matrix
The following workflow visualizes the decision-making process to ensure compliance and

safety.
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Waste Material: 
Cholesteryl Isopropyl Carbonate

Physical State?

Pure Solid 
(Powder/Crystals)

 Solid

Dissolved in Solution 
(Reaction Mixture)

 Liquid

Pack in HDPE Jar 
Label: 'Non-Hazardous Chemical Waste' Identify Solvent

Halogenated Solvent 
(e.g., DCM, Chloroform)

 Contains Halogens

Non-Halogenated Solvent 
(e.g., Ethanol, Hexane)

 Flammable/Organic

Dispose: Halogenated Waste 
(RCRA Codes: F001/F002)

Dispose: Flammable Waste 
(RCRA Code: D001)

Click to download full resolution via product page

Figure 1: Decision tree for segregating CIC waste based on physical state and solvent carrier.

Detailed Disposal Protocols
Scenario A: Disposal of Pure Solid (Expired or Excess)
Use this protocol for dry powder spills or expired shelf stock.
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Personal Protective Equipment (PPE): Wear nitrile gloves, safety glasses, and a standard

lab coat. Respiratory protection is not required unless large dust clouds are generated.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar.

Collection:

Scoop material into the container.[1][2][3]

Do not sweep into the general trash. Although legal in some jurisdictions, "unknown white

powders" in trash cans cause alarm and violate Best Laboratory Practices (BLP).

Labeling:

Label as: "Non-Hazardous Chemical Waste - Solid".

Constituents: "Cholesteryl Isopropyl Carbonate (100%)".

Hand-off: Cap tightly and transfer to your facility's Chemical Waste Accumulation Area.

Scenario B: Disposal of Solutions (Reaction Mixtures)
Use this protocol for LNP formulation waste or mother liquors.

Segregation: Determine the primary solvent.

If Chloroform/DCM: Use the Halogenated waste stream.

If Ethanol/Hexane: Use the Flammable/Organic waste stream.

pH Check (CRITICAL):

Before adding CIC solutions to a central waste carboy, check the pH of the waste

container.

Warning: If the waste container is highly acidic (pH < 4) or basic (pH > 10), do not add

CIC. The hydrolysis will generate CO

gas.
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Corrective Action: Neutralize the CIC solution or use a separate waste container labeled

"Carbonate Esters - Potential Gas Evolution."

Venting: Ensure the waste cap is not torqued down immediately if you suspect recent

hydrolysis; use a vented cap if available.

Emergency Contingencies
Accidental Spills

Solid Spill:

Dampen a paper towel with water (to prevent dust) and wipe up.

Place waste in a sealed bag.[4][5]

Clean surface with soap and water.[2][3]

Liquid Spill:

Absorb with vermiculite or standard spill pads.

Dispose of absorbent material as Hazardous Waste (due to the solvent, not the CIC).

First Aid
Inhalation: Move to fresh air. CIC dust is a mechanical irritant.

Skin/Eye Contact: Rinse with water for 15 minutes.[2][3] CIC is hydrophobic and may require

soap to remove from skin.

Regulatory Compliance & References
Compliance Statement: This protocol aligns with 40 CFR 261 (RCRA) identification of

hazardous waste. CIC itself does not trigger a P-list or U-list classification. However, waste

generators are responsible for determining if the waste exhibits characteristics of ignitability,

corrosivity, reactivity, or toxicity (TCLP).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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